![molecular formula C13H12N4OS B4884852 N-(1-benzothien-5-ylmethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide](/img/structure/B4884852.png)
N-(1-benzothien-5-ylmethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide
Overview
Description
N-(1-benzothien-5-ylmethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide, also known as BTA-EG6, is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor of protein-protein interactions, specifically targeting the interaction between Bcl-2 and Bak, which are involved in regulating apoptosis.
Mechanism of Action
N-(1-benzothien-5-ylmethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide works by binding to the BH3-binding groove of Bcl-2, preventing its interaction with Bak. This leads to the activation of Bak, which induces apoptosis in cancer cells. The mechanism of action of this compound has been studied extensively, and its specificity for the Bcl-2/Bak interaction has been confirmed.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis in cancer cells, both in vitro and in vivo. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential candidate for combination therapy. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(1-benzothien-5-ylmethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide has several advantages for lab experiments, including its specificity for the Bcl-2/Bak interaction, its ability to induce apoptosis in cancer cells, and its potential for combination therapy. However, there are also limitations to its use, including its toxicity and potential off-target effects. Additionally, further studies are needed to determine its efficacy in vivo and its potential for clinical use.
Future Directions
There are several future directions for the study of N-(1-benzothien-5-ylmethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide. One potential direction is the development of more potent and selective inhibitors of the Bcl-2/Bak interaction. Another direction is the investigation of the role of Bcl-2/Bak interaction in other cellular processes, such as autophagy and necroptosis. Additionally, further studies are needed to determine the efficacy of this compound in combination with other cancer therapies, and its potential for clinical use in the treatment of cancer and other diseases.
In conclusion, this compound is a promising compound with potential applications in scientific research, specifically in the study of apoptosis and cancer. Its specificity for the Bcl-2/Bak interaction, ability to induce apoptosis in cancer cells, and potential for combination therapy make it an attractive candidate for further study. However, further research is needed to determine its efficacy in vivo and its potential for clinical use.
Scientific Research Applications
N-(1-benzothien-5-ylmethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide has potential applications in scientific research, specifically in the study of apoptosis and cancer. The inhibition of the Bcl-2/Bak interaction by this compound has been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. Additionally, this compound has been used to study the role of Bcl-2/Bak interaction in the regulation of mitochondrial permeability and apoptosis.
properties
IUPAC Name |
N-(1-benzothiophen-5-ylmethyl)-2-(1,2,4-triazol-1-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4OS/c18-13(7-17-9-14-8-16-17)15-6-10-1-2-12-11(5-10)3-4-19-12/h1-5,8-9H,6-7H2,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBXLGAKVAWDXKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CS2)C=C1CNC(=O)CN3C=NC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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